5-(4-bromophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 5-(4-bromophenoxy)-3-methyl-1-phenylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C17H13BrN2O2/c1-12-16(11-21)17(22-15-9-7-13(18)8-10-15)20(19-12)14-5-3-2-4-6-14/h2-11H,1H3
• InChI Key: AZICIDPVYKGKEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C=O)OC2=CC=C(C=C2)Br)C3=CC=CC=C3
• Molecular Formula: C17H13BrN2O2
• Molecular Weight: 357.2 g/mol
• CAS No.: 882228-97-9

Description

5-(4-Bromophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde (C₁₇H₁₃BrN₂O₂) is a pyrazole derivative with a molecular weight of 357.207 g/mol and a monoisotopic mass of 356.016040 Da . The compound features a pyrazole core substituted at the 1-position with a phenyl group, at the 3-position with a methyl group, at the 4-position with a carbaldehyde moiety, and at the 5-position with a 4-bromophenoxy group. Its structure is characterized by the presence of bromine, which enhances molecular polarizability and influences intermolecular interactions.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with enzymes such as dihydrofolate reductase.

Mode of Action

Based on its structural similarity to other compounds, it might interact with its target enzymes and modulate their activity.

Pharmacokinetics

Similar compounds have been found to bind to human serum albumin, which can affect their distribution and bioavailability.

Biological Activity

5-(4-Bromophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde is a compound that belongs to the pyrazole class, known for its diverse biological activities. This article explores the synthesis, biological activities, and potential therapeutic applications of this compound, drawing from various research studies and findings.

Synthesis

The synthesis of pyrazole derivatives typically involves methods such as the Vilsmeier-Haack reaction, which allows for the introduction of various functional groups. The specific synthesis of 5-(4-bromophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde can be achieved through multi-step reactions involving bromination, phenoxylation, and subsequent aldehyde formation.

Antitumor Activity

Research has indicated that pyrazole derivatives exhibit significant antitumor properties. A study demonstrated that compounds with a similar structure to 5-(4-bromophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde displayed cytotoxic effects against various cancer cell lines. For example, derivatives showed IC50 values ranging from 1.82 to 5.55 μM against different cancer types, indicating potent antitumor activity .

Table 1: Antitumor Activity of Pyrazole Derivatives

Compound	Cancer Cell Line	IC50 (μM)
Compound A	MDA-MB-231 (Breast)	2.50
Compound B	HepG2 (Liver)	1.82
Compound C	HCT-116 (Colon)	5.55

Antimicrobial Activity

The antimicrobial potential of pyrazole derivatives has been extensively studied. Compounds similar to 5-(4-bromophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde have shown promising results against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for active derivatives ranged from 0.22 to 0.25 μg/mL, demonstrating their efficacy in inhibiting bacterial growth .

Table 2: Antimicrobial Activity of Pyrazole Derivatives

Compound	Bacterial Strain	MIC (μg/mL)
Compound D	Staphylococcus aureus	0.22
Compound E	Escherichia coli	0.25

Anti-inflammatory Activity

5-(4-Bromophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde exhibits anti-inflammatory properties as well. Research indicates that pyrazole derivatives can inhibit pro-inflammatory cytokines such as TNF-α and IL-6, with some compounds achieving up to 85% inhibition at concentrations comparable to standard anti-inflammatory drugs like dexamethasone .

Case Studies

Several case studies have highlighted the biological activities of pyrazole derivatives:

• Anticancer Study : A series of pyrazole compounds were tested against multiple cancer cell lines, revealing significant cytotoxicity and suggesting that modifications in the substituents could enhance their antitumor efficacy .
• Antimicrobial Evaluation : In a study assessing the antimicrobial properties of various pyrazoles, certain derivatives demonstrated strong activity against both Gram-positive and Gram-negative bacteria, emphasizing their potential use as antibacterial agents .

Scientific Research Applications

Scientific Research Applications of 3-chloro-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide

3-chloro-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide is a heterocyclic compound of the pyrazolopyridine family that has applications in scientific research, particularly in medicinal chemistry, biological studies, material science, and chemical biology. Pyrazolopyridines, characterized by a pyrazole ring fused with a pyridine ring, have shown diverse biological activities, making them valuable in developing potential therapeutic agents.

Applications

• Medicinal Chemistry 3-chloro-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide serves as a scaffold in medicinal chemistry for developing therapeutic agents, including anticancer and anti-inflammatory drugs. Pyrazolo[1,5-a]pyridine derivatives are explored for their potential as AXL and c-MET kinase inhibitors, which are involved in cell growth and differentiation . High protein kinase activity is implicated in many diseases, and selective kinase inhibition may have beneficial effects .
• Biological Studies The compound is studied for interactions with biological targets such as enzymes and receptors to understand its mechanism of action and potential therapeutic effects. Pyrazole derivatives are known to inhibit enzymes involved in disease pathways and modulate receptor activity, influencing cellular signaling pathways related to tumor growth and inflammation.
• Material Science Pyrazolo[1,5-a]pyrimidines have gained attention in material science due to their photophysical properties .
• Chemical Biology 3-chloro-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide is used as a probe to study biological pathways and molecular interactions in living systems.

Anticancer Activity

3-chloro-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide has demonstrated potential as an anticancer agent. In vitro studies show that it can inhibit the proliferation of various cancer cell lines. For example, it inhibits cell cycle progression in A549 lung cancer cells, induces apoptosis in MCF-7 breast cancer cells, and inhibits enzymes in HeLa cervical cancer cells.

Cell Line	IC50 (µM)	Mechanism
A549 (Lung Cancer)	10.5	Inhibition of cell cycle progression
MCF-7 (Breast Cancer)	8.2	Induction of apoptosis
HeLa (Cervical Cancer)	12.0	Enzyme inhibition

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 5-(4-bromophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde with structurally related pyrazole derivatives, emphasizing substituent effects, synthesis, and biological activities:

Compound	Molecular Weight (g/mol)	Key Substituent	Synthesis Method	Biological Activity/Application	References
5-(4-Bromophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde	357.207	4-Bromophenoxy	Likely via nucleophilic substitution of 5-chloro precursor with 4-bromophenol	Potential intermediate for antimicrobial/antitubercular agents (inferred from analogs)
5-(4-tert-Butylbenzylsulfanyl)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde	364.49	4-tert-Butylbenzylsulfanyl	Crystallographically characterized; synthesized as fungicidal agent	Fungicidal activity; weak C–H⋯O interactions in crystal lattice
5-(4-Chlorophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde	296.29	4-Chlorophenoxy	Vilsmeier–Haack reaction of pyrazolone derivatives	Intermediate for antimicrobial and anti-inflammatory agents
5-(4-Fluorophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde	296.29	4-Fluorophenoxy	Substitution of 5-chloro precursor with 4-fluorophenol	Research chemical; used in pharmaceutical intermediate synthesis
5-((4H-1,2,4-Triazol-4-yl)amino)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde	295.30 (Triazole derivative)	4H-1,2,4-Triazol-4-ylamino	Deprotection with formic acid followed by reaction with heterocyclic ketones	Antitubercular activity (MIC: 1.6 µg/mL against M. tuberculosis); validated via molecular docking
5-((1H-Tetrazol-5-yl)amino)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde	296.29 (Tetrazole derivative)	1H-Tetrazol-5-ylamino	Similar triazole synthesis route with tetrazole incorporation	Antitubercular activity (MIC: 3.1 µg/mL); synergistic effects with hydrazide derivatives

Key Observations:

Heterocyclic Amino Groups: Triazole and tetrazole derivatives exhibit potent antitubercular activity, attributed to hydrogen-bonding interactions with mycobacterial enzyme targets (e.g., enoyl-ACP reductase) .

Synthesis Strategies: Halogenated Derivatives: Synthesized via nucleophilic aromatic substitution of 5-chloro precursors with substituted phenols (e.g., 4-bromophenol or 4-fluorophenol) . Heterocyclic Hybrids: Triazole and tetrazole analogs require deprotection of intermediates (e.g., using formic acid) followed by condensation with heterocyclic ketones (e.g., 2-acetylthiophene) .

Crystallographic Insights :

• The 4-tert-butylbenzylsulfanyl derivative exhibits a dihedral angle of 54.2° between pyrazole and phenyl rings, with disordered tert-butyl methyl groups, suggesting conformational flexibility . Weak C–H⋯O interactions stabilize its crystal lattice, a feature common to pyrazole carbaldehydes .